Cas no 2580240-61-3 ((1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxycyclobutane-1-carboxylic acid)

(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxycyclobutane-1-carboxylic acid is a specialized cyclobutane derivative featuring both a protected amine (Fmoc) and a carboxylic acid functional group, making it a valuable intermediate in peptide synthesis and medicinal chemistry. The stereospecific (1r,3r) configuration ensures consistent reactivity and selectivity in chiral environments. The Fmoc group provides orthogonal protection for amines, enabling selective deprotection under mild basic conditions. The presence of a hydroxy group and carboxylic acid enhances its utility in further functionalization or conjugation. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and the development of constrained peptidomimetics, offering precise structural control for advanced pharmaceutical applications.
(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxycyclobutane-1-carboxylic acid structure
2580240-61-3 structure
Product Name:(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxycyclobutane-1-carboxylic acid
CAS No:2580240-61-3
MF:C21H21NO5
MW:367.395146131516
CID:5664511
PubChem ID:145903850
Update Time:2025-10-19

(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Z3681772411
    • 2580240-61-3
    • EN300-7466102
    • 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxycyclobutane-1-carboxylic acid
    • EN300-27728855
    • (1r,3r)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxycyclobutane-1-carboxylic acid
    • 3-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]-3-hydroxycyclobutane-1-carboxylic acid
    • 2402828-94-6
    • (1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxycyclobutane-1-carboxylic acid
    • Inchi: 1S/C21H21NO5/c23-19(24)13-9-21(26,10-13)12-22-20(25)27-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18,26H,9-12H2,(H,22,25)(H,23,24)
    • InChI Key: DXOYKUXKEUWFBV-UHFFFAOYSA-N
    • SMILES: OC1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC(C(=O)O)C1

Computed Properties

  • Exact Mass: 367.14197277g/mol
  • Monoisotopic Mass: 367.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 551
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 95.9Ų

(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxycyclobutane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27728855-1g
(1r,3r)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxycyclobutane-1-carboxylic acid
2580240-61-3
1g
$2516.0 2023-09-10
Enamine
EN300-27728855-5g
(1r,3r)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxycyclobutane-1-carboxylic acid
2580240-61-3
5g
$7297.0 2023-09-10
Enamine
EN300-27728855-10g
(1r,3r)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxycyclobutane-1-carboxylic acid
2580240-61-3
10g
$10823.0 2023-09-10
Enamine
EN300-27728855-0.05g
(1r,3r)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxycyclobutane-1-carboxylic acid
2580240-61-3 95.0%
0.05g
$2113.0 2025-03-19
Enamine
EN300-27728855-0.1g
(1r,3r)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxycyclobutane-1-carboxylic acid
2580240-61-3 95.0%
0.1g
$2213.0 2025-03-19
Enamine
EN300-27728855-0.25g
(1r,3r)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxycyclobutane-1-carboxylic acid
2580240-61-3 95.0%
0.25g
$2314.0 2025-03-19
Enamine
EN300-27728855-0.5g
(1r,3r)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxycyclobutane-1-carboxylic acid
2580240-61-3 95.0%
0.5g
$2415.0 2025-03-19
Enamine
EN300-27728855-1.0g
(1r,3r)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxycyclobutane-1-carboxylic acid
2580240-61-3 95.0%
1.0g
$2516.0 2025-03-19
Enamine
EN300-27728855-2.5g
(1r,3r)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxycyclobutane-1-carboxylic acid
2580240-61-3 95.0%
2.5g
$4932.0 2025-03-19
Enamine
EN300-27728855-5.0g
(1r,3r)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-hydroxycyclobutane-1-carboxylic acid
2580240-61-3 95.0%
5.0g
$7297.0 2025-03-19

Additional information on (1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxycyclobutane-1-carboxylic acid

Introduction to (1R,3R)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxycyclobutane-1-carboxylic Acid (CAS No. 2580240-61-3)

(1R,3R)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2580240-61-3) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-CB-AcOH, is a derivative of cyclobutane and features a unique combination of functional groups that make it a valuable building block in the synthesis of complex molecules. The presence of the Fmoc (9H-fluoren-9-yl)methoxycarbonyl protecting group and the hydroxyl and carboxylic acid functionalities endow this compound with versatile reactivity and stability, making it an essential reagent in various synthetic pathways.

The chemical structure of (1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxycyclobutane-1-carboxylic acid is characterized by a cyclobutane ring with two chiral centers at positions 1 and 3. The amino group at position 3 is protected by the Fmoc group, which can be selectively removed under mild conditions to reveal the free amine. This property is particularly useful in solid-phase peptide synthesis (SPPS) and other synthetic strategies where controlled deprotection is crucial. The hydroxyl group at position 3 and the carboxylic acid group at position 1 provide additional functional handles for further derivatization and conjugation reactions.

In recent years, (1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxycyclobutane-1-carboxylic acid has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block for the synthesis of peptidomimetics and small molecule inhibitors. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as enhanced stability, bioavailability, and reduced immunogenicity. The cyclobutane scaffold in this compound provides a rigid framework that can constrain the conformation of the attached functional groups, leading to increased binding affinity and selectivity for target proteins.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of (1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxycyclobutane-1-carboxylic acid in the development of potent inhibitors for protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction, gene regulation, and immune response. However, targeting PPIs with small molecules has been challenging due to the large and often flat interaction surfaces involved. The rigid cyclobutane core in this compound allows for precise positioning of functional groups to interact with specific residues on the protein surface, thereby enhancing binding affinity and selectivity.

Beyond its use in peptidomimetic synthesis, (1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxycyclobutane-1-carboxylic acid has also shown promise in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The presence of the carboxylic acid group in this compound can be exploited to design prodrugs with improved solubility and bioavailability. For example, esterification of the carboxylic acid can yield prodrugs that are more lipophilic and thus better absorbed through biological membranes. Once inside the body, these prodrugs can be hydrolyzed by esterases to release the active drug.

The synthetic accessibility of (1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-hydroxycyclobutane-1-carboxylic acid has also contributed to its widespread use in academic and industrial research settings. Several efficient synthetic routes have been developed to prepare this compound on a large scale, ensuring its availability for various applications. One such route involves the reaction of a protected cyclobutanone derivative with an amino alcohol followed by oxidation to form the carboxylic acid group. The Fmoc protecting group can be introduced at a later stage through standard coupling reactions.

In conclusion, (1R,3R)-3-{[(9H-fluoren-9-y l) methox ycarbonyl]amino}methyl - 3 -hydroxy cyclobutan e - 1 - car boxyli c aci d (CAS No. 2580240-61-3) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups and rigid cyclobutane scaffold make it an ideal building block for the synthesis of peptidomimetics, small molecule inhibitors, and prodrugs. Ongoing research continues to explore new applications for this compound, further solidifying its importance in modern drug discovery efforts.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.